Cas no 13796-06-0 (Benzene, 4-chloro-2-(dimethoxymethyl)-1-nitro-)

13796-06-0 structure
Product name:Benzene, 4-chloro-2-(dimethoxymethyl)-1-nitro-
Benzene, 4-chloro-2-(dimethoxymethyl)-1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Nitro-5-chlorobenzaldehyde dimethyl acetal
- Benzene, 4-chloro-2-(dimethoxymethyl)-1-nitro-
- 4-Chloro-2-(dimethoxymethyl)-1-nitrobenzene
- 5-Chloro-2-nitrobenzaldehyde dimethyl acetal
- 13796-06-0
- 4-Chloro-2-dimethoxymethyl-1-nitro-benzene
- 5-chloro-2-nitrobenzaldehyde dimethylacetal
- 5-chloro-2-nitro-benzaldehyde dimethylacetal
- 4-chloro-2-dimethoxymethyl-1-nitrobenzene
- SCHEMBL2928829
- IAUJGFVKHWXBFX-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C9H10ClNO4/c1-14-9(15-2)7-5-6(10)3-4-8(7)11(12)13/h3-5,9H,1-2H3
- InChI Key: IAUJGFVKHWXBFX-UHFFFAOYSA-N
- SMILES: COC(C1=C(C=CC(=C1)Cl)[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 231.0299
- Monoisotopic Mass: 231.0298355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 64.3Ų
Experimental Properties
- PSA: 61.6
Benzene, 4-chloro-2-(dimethoxymethyl)-1-nitro- Related Literature
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Joe B. Gilroy,Martin T. Lemaire,Brian O. Patrick,Robin G. Hicks CrystEngComm, 2009,11, 2180-2184
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Shuang Zhao,Chuanying Hu,Xiaoyan Chen,Jun Zhou,Yonghua Jiao,Kai Zhang,Yu Fu Soft Matter, 2012,8, 937-941
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Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
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Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
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